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Compound of Interest

Compound Name: Butyl octyl phthalate

Cat. No.: B165906 Get Quote

An In-depth Technical Guide to Butyl Octyl Phthalate: Chemical Properties and Structure

Introduction
Butyl octyl phthalate (BOP), a member of the phthalate ester family, is a significant industrial

chemical primarily utilized as a plasticizer to enhance the flexibility and durability of various

polymers, most notably polyvinyl chloride (PVC).[1] Its chemical structure, characterized by a

benzene ring with two adjacent ester groups—one bonded to a butyl chain and the other to an

octyl chain—imparts properties that make it suitable for a range of applications, from adhesives

and coatings to consumer products.[2][3] This technical guide provides a comprehensive

overview of the chemical properties, structure, synthesis, and analysis of butyl octyl
phthalate, tailored for researchers, scientists, and professionals in drug development.

Chemical Structure and Identification
Butyl octyl phthalate is the 1,2-benzenedicarboxylate ester with butyl and octyl side chains.[3]

Chemical Formula: C₂₀H₃₀O₄[4]

Molecular Weight: 334.45 g/mol [4][5]

CAS Registry Number: 84-78-6[3]

IUPAC Name: 1-O-butyl 2-O-octyl benzene-1,2-dicarboxylate[2][6]
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Synonyms: Phthalic acid, butyl octyl ester; Octyl butyl phthalate; Plasticizer BOP; Staflex

BOP[3][5][7]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://webbook.nist.gov/cgi/cbook.cgi?ID=C84786&Units=CAL&Mask=2269
https://ez.restek.com/compound/view/en/84-78-6/Butyl%20octyl%20phthalate
https://www.chemeo.com/cid/52-190-3/1-2-Benzenedicarboxylic-acid-butyl-octyl-ester
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165906?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactants

Process
Phthalic Anhydride

Step 1: Half-Ester Formation
(Reaction with Butyl Alcohol at 90-130°C)Butyl Alcohol

Octyl Alcohol

Step 2: Second Esterification
(Addition of Octyl Alcohol and Catalyst, Heating to 160-210°C)

Step 3: Neutralization and Stripping
(Removal of Catalyst and Excess Alcohol) Step 4: Filtration Purified Butyl Octyl Phthalate
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Sample Containing
Butyl Octyl Phthalate

Solvent Extraction

Concentration of Extract

GC Injection

GC Column Separation

MS Ionization

MS Mass Analysis
(m/z)

Data Analysis
(Identification & Quantification)

 

Butyl Octyl Phthalate
(Diester)

Hydrolysis
(Esterases)

Monobutyl Phthalate
(Monoester)

Monooctyl Phthalate
(Monoester)

Oxidative Metabolism
(Phase I)

Oxidized Metabolites

Glucuronidation
(Phase II)

Excretion
(Urine, Feces)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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